Oxacyclopentadecan-2-one

• CAS No.: 3537-83-5
• Molecular Formula: C14H26O2
• Molecular Weight: 226.35 g/mol
• IUPAC Name: oxacyclopentadecan-2-one
• InChI: InChI=1S/C14H26O2/c15-14-12-10-8-6-4-2-1-3-5-7-9-11-13-16-14/h1-13H2
• InChI Key: LFSYLMRHJKGLDV-UHFFFAOYSA-N
• Canonical SMILES: C1CCCCCCC(=O)OCCCCCC1

Description

Oxacyclopentadecan-2-one is a useful research compound. Its molecular formula is C14H26O2 and its molecular weight is 226.35 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A 31.4 g (60.0 mmol) portion of 3,7,11,15-tetramethyl-2-hexadecenyl 14-hydroxytetradecanoate, 5.9 g (20 mmol) of 3,7,11,15-tetramethyl-2-hexadecenol and 0.5 g of magnesium oxide were put into the same apparatus of Inventive Example 1 and the reaction was carried out under conditions of 190 to 220° C. and 1.3 kPa to 130 Pa to obtain 33.5 g of a colorless and transparent distillate 6.5 hours thereafter. This distillate contained 12.1 g of cyclotetradecanolide (yield 89%) and 18.9 g of 3,7,11,15-tetramethyl-2-hexadecenol (recovery ratio 80%).